Cas no 927801-80-7 (1-(2-Methylquinolin-4-yl)piperidin-4-ol)

• Product Name: 1-(2-Methylquinolin-4-yl)piperidin-4-ol
• CAS No: 927801-80-7
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• MDL: MFCD08437039
• CID: 998932
• PubChem ID: 17040069
• Update Time: 2025-05-21

1-(2-Methylquinolin-4-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-HYDROXYPIPERIDIN-1-YL)-2-METHYLQUINOLINE
• 1-(2-methylquinolin-4-yl)piperidin-4-ol
• CMB80180
• Z246252718
• DTXSID50589198
• 927801-80-7
• MFCD08437039
• AB45022
• CCG-291471
• FT-0767631
• AKOS009127273
• CS-0265132
• EN300-96596
• DB-079403
• 1-(2-Methylquinolin-4-yl)piperidin-4-ol

• MDL： MFCD08437039
• Inchi： 1S/C15H18N2O/c1-11-10-15(17-8-6-12(18)7-9-17)13-4-2-3-5-14(13)16-11/h2-5,10,12,18H,6-9H2,1H3
• InChI Key： ZKYGAOUQTKMZKM-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=C(C)N=C3C=CC=CC=23)CC1

Computed Properties

• Exact Mass: 242.14200
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 442.3±45.0 °C at 760 mmHg
• Flash Point: 221.3±28.7 °C
• Refractive Index: 1.645
• PSA: 36.36000
• LogP: 2.56930
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2-Methylquinolin-4-yl)piperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 1-(2-Methylquinolin-4-yl)piperidin-4-ol

Introduction to 1-(2-Methylquinolin-4-yl)piperidin-4-ol (CAS No. 927801-80-7)

1-(2-Methylquinolin-4-yl)piperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 927801-80-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic derivative combines a quinoline scaffold with a piperidine moiety, making it a versatile intermediate for the synthesis of biologically active molecules. The structural features of this compound contribute to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The quinoline moiety, characterized by its nitrogen-containing aromatic ring system, is well-documented for its pharmacological properties. Quinoline derivatives have long been recognized for their antimicrobial, antimalarial, and anticancer activities. The presence of a methyl group at the 2-position of the quinoline ring in 1-(2-Methylquinolin-4-yl)piperidin-4-ol enhances its electronic properties and influences its interaction with biological targets. This modification can modulate the compound's solubility, metabolic stability, and binding affinity, making it an attractive candidate for further pharmacological exploration.

The piperidine ring in 1-(2-Methylquinolin-4-yl)piperidin-4-ol introduces a secondary amine functionality, which is a common pharmacophore in many drug molecules. Piperidine derivatives are known for their role in central nervous system (CNS) drugs, cardiovascular agents, and antiviral medications. The combination of the quinoline and piperidine moieties in this compound creates a unique structural framework that may confer multiple biological activities. Such structural diversity is highly valued in medicinal chemistry, as it allows for the optimization of pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(2-Methylquinolin-4-yl)piperidin-4-ol with target proteins. These studies suggest that the compound may exhibit inhibitory effects on enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders. For instance, preliminary computational analyses indicate that this molecule could interact with kinases and transcription factors, potentially disrupting aberrant signaling pathways associated with diseases such as leukemia and Alzheimer's disease.

In vitro studies have begun to explore the biological activity of 1-(2-Methylquinolin-4-yl)piperidin-4-ol. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The compound's ability to induce apoptosis or inhibit proliferation in these cells suggests its potential as a lead compound for developing targeted therapies. Additionally, preliminary pharmacokinetic assessments indicate that 1-(2-Methylquinolin-4-yl)piperidin-4-ol exhibits reasonable oral bioavailability and metabolic stability, which are critical factors for drug development.

The synthesis of 1-(2-Methylquinolin-4-yl)piperidin-4-ol involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key synthetic steps include functional group transformations such as alkylation, cyclization, and reduction reactions. The use of advanced catalytic systems has improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound. Such synthetic methodologies are essential for ensuring the availability of intermediates like 1-(2-Methylquinolin-4-yl)piperidin-4-ol for further preclinical and clinical investigations.

The growing interest in quinoline-based scaffolds has led to numerous patents and publications detailing new derivatives with enhanced biological activities. 1-(2-Methylquinolin-4-yl)piperidin-4-ol is no exception and represents a continuation of this trend toward innovative drug design. Researchers are increasingly leveraging structure-based drug design approaches to optimize the pharmacological profile of such compounds. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify promising candidates for therapeutic intervention.

The future prospects for 1-(2-Methylquinolin-4-ylo-piperidin - 4 - ol) (CAS No. 927801 - 80 - 7) are bright, with ongoing studies aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved efficacy and safety profiles. As our understanding of disease pathways continues to evolve, compounds like 1-(2-Methylquinolin - 4 - yl) - piperidin - 4 - ol will play a crucial role in addressing unmet medical needs.

In conclusion, 1-(2-Methylquinolin - 4 - yl) - piperidin - 4 - ol (CAS No. 927801 - 80 - 7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores makes it a valuable intermediate for drug development, particularly in oncology and neurology. With continued investigation into its biological activity and synthetic pathways, 1-(2-Methylquinolin - 4 - yl) - piperidin - 4 - ol is poised to contribute to advancements in modern medicine.